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Compound of Interest

Compound Name: cGAS-IN-2

Cat. No.: B12363450

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathway is a
critical component of the innate immune system, responsible for detecting cytosolic double-
stranded DNA (dsDNA), a hallmark of viral infections and cellular damage. Upon activation,
CcGAS synthesizes the second messenger cyclic GMP-AMP (cGAMP), which in turn activates
STING, leading to the production of type | interferons and other pro-inflammatory cytokines.
Dysregulation of the cGAS-STING pathway is implicated in various autoimmune diseases and
inflammatory disorders, making it a key target for therapeutic intervention.

cGAS-IN-2 is a potent and specific small molecule inhibitor of human cGAS. These application
notes provide detailed protocols for utilizing cGAS-IN-2 in cell culture experiments to study the
CGAS-STING signaling pathway.

Biochemical Properties and Data Presentation

cGAS-IN-2 (also known as compound 109) is a highly potent inhibitor of human cGAS (h-
cGAS) with a reported half-maximal inhibitory concentration (IC50) in the low nanomolar range.
For effective experimental design, it is crucial to understand its inhibitory activity and cytotoxic
profile.
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Parameter Value Species Reference
IC50 (h-cGAS) 0.01512 uM Human
-80°C (6 months),
Recommended
-20°C (1 month, N/A
Storage

protected from light)

Note: The cytotoxicity of cGAS-IN-2 should be determined empirically for each cell line used. A
representative table for cytotoxicity data is provided below. Researchers should perform their
own dose-response experiments to establish the optimal non-toxic working concentration.

Cell Line Assay Incubation Time CC50/LD50
Example: THP-1 MTT Assay 24 hours Data to be determined
Example: HEK293T LDH Assay 48 hours Data to be determined

Signaling Pathway and Experimental Workflow

To effectively utilize cGAS-IN-2, it is essential to understand its place within the cGAS-STING
signaling cascade and the general workflow for its application in cell culture experiments.
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 To cite this document: BenchChem. [Application Notes and Protocols for cGAS-IN-2 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363450#how-to-use-cgas-in-2-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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